Di-n-propyl phthalate-d4

• IUPAC Name: dipropyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate
• InChI: InChI=1S/C14H18O4/c1-3-9-17-13(15)11-7-5-6-8-12(11)14(16)18-10-4-2/h5-8H,3-4,9-10H2,1-2H3/i5D,6D,7D,8D
• InChI Key: MQHNKCZKNAJROC-KDWZCNHSSA-N
• Canonical SMILES: CCCOC(=O)C1=CC=CC=C1C(=O)OCCC
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1[2H])C(=O)OCCC)C(=O)OCCC)[2H])[2H]
• Molecular Formula: C14H18O4
• DSSTOX Substance ID: DTXSID60746775
• Molecular Weight: 254.31 g/mol
• CAS RN: 358731-29-0

Description

Di-n-propyl phthalate-d4 is a phthalate metabolite of Di-n-butyl phthalate degradation with potential genotoxic effect. It is a phthalate ester that is the dipropyl ester of benzene-1,2-dicarboxylic acid. It is a natural product found in Eleutherococcus sessiliflorus.

Molecular Structure Analysis

The molecular formula of Di-n-propyl phthalate-d4 is C14H18O4. The molecular weight is 254.31 g/mol. The InChI string is InChI=1S/C14H18O4/c1-3-9-17-13 (15)11-7-5-6-8-12 (11)14 (16)18-10-4-2/h5-8H,3-4,9-10H2,1-2H3. The Canonical SMILES string is CCCOC (=O)C1=CC=CC=C1C (=O)OCCC.

Physical And Chemical Properties Analysis

Di-n-propyl phthalate-d4 is a colorless liquid. The density is 1.1±0.1 g/cm3. The boiling point is 317.3±10.0 °C at 760 mmHg. The vapor pressure is 0.0±0.7 mmHg at 25°C. The enthalpy of vaporization is 55.9±3.0 kJ/mol. The index of refraction is 1.503. The molar refractivity is 68.3±0.3 cm3. The topological polar surface area is 52.6 Ų. The polarizability is 27.1±0.5 10-24 cm3. The molar volume is 231.2±3.0 cm3.

Scientific Research Applications

• Metabolite Identification and Human Biomonitoring : Leng et al. (2014) identified specific metabolites of Di(2-propylheptyl) phthalate (DPHP), a high molecular weight phthalate used as a plasticizer, which can be used for human biomonitoring. These metabolites are crucial for assessing human exposure to DPHP, especially considering its potential endocrine-disrupting effects (Leng et al., 2014).

• Presence in Food Products : Shen (2005) conducted a study on the determination of various phthalates, including Di-n-propyl phthalate, in plastic products used for food. This research is significant in understanding the contamination of food products by phthalates and its implications for human health (Shen, 2005).

• Toxicity and Teratogenicity in Embryos : Gardner et al. (2016) assessed the toxicity and teratogenicity of Di-n-propyl phthalate in Xenopus laevis embryos. The study highlights the varying toxic effects of different phthalates and their potential impact on developmental processes (Gardner et al., 2016).

• Human Health Impact Overview : Hauser and Calafat (2005) reviewed the uses, metabolism, and studies on the health effects of phthalates, including Di-n-propyl phthalate. This paper provides a comprehensive understanding of the implications of phthalate exposure on human health (Hauser & Calafat, 2005).

• Development of Biomonitoring Methods : Hsu et al. (2019) focused on developing a method to screen urinary biomarkers of DPHP exposure. This research is important for accurate human exposure assessments, especially in cases of high-level exposure (Hsu et al., 2019).

• Analytical Methods for Determination in Human Urine : Gries et al. (2012) developed sensitive and selective methods to determine major DPHP metabolites in human urine, which is crucial for understanding human exposure levels (Gries et al., 2012).

Safety And Hazards

Di-n-propyl phthalate-d4 is moderately toxic by the intraperitoneal route. It has experimental reproductive effects. It is an irritant. It is combustible when exposed to heat and flame. When heated to decomposition, it emits acrid smoke and irritating fumes. It is toxic to aquatic life with long-lasting effects. It is advised to avoid release to the environment, collect spillage, and dispose of contents/container to an approved waste disposal plant.

Citations

Is e-waste a source of phthalate and novel non-phthalate plasticizers? A comparison study on indoor dust

Z Li, C He, J Yang, T Gao, Y Huang, L Tao - Science of The Total …, 2023 - Elsevier

… After spiking with 5 ng of surrogate standards (DMP-d4, DEP-d4, di-n-propyl phthalate-d4, tributyl O-acetyl citrate-d3, DEHP-d4 and DOP-d4), each sample was extracted twice with 3 …

Number of citations: 2 www.sciencedirect.com

Survey of phthalates, alkylphenols, bisphenol A and herbicides in Spanish source waters intended for bottling

F Bono-Blay, A Guart, B de la Fuente… - … Science and Pollution …, 2012 - Springer

Background, aim and scope Groundwaters and source waters are exposed to environmental pollution due to agricultural and industrial activities that can enhance the leaching of …

Number of citations: 93 link.springer.com

Identification of plastic material constituents in water and development of migration assays

A Guart Torres - 2013 - diposit.ub.edu

[eng] The thesis with title "Identification of plastic material constituents in water and development of migration assays" has as the main objective the identification of the plastic …

Number of citations: 3 diposit.ub.edu

Excel as a Tool to Determine Air-Water Exchange Flux for PCBs, PAHs, and Phthalates at Superfund Site Newtown Creek

MG Nevins - 2022 - search.proquest.com

The Newtown Creek Superfund site is heavily contaminated and may expose the surrounding community to unhealthy levels of hydrophobic organic contaminants like PCBs, PAHs, and …

Number of citations: 0 search.proquest.com